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Compound of Interest

Compound Name: 4'-Chloro-2-methylchalcone

CAS No.: 264229-44-9

Cat. No.: B502906 Get Quote

Chemical Name: 4'-Chloro-2-methylchalcone CAS Number: 264229-44-9 (Representative for

this isomer; verify specific batch CoA) Chemical Class: Halogenated

-Unsaturated Ketone Molecular Formula:

[1]

Executive Summary & Hazard Profile
As a halogenated chalcone derivative, 4'-Chloro-2-methylchalcone presents specific disposal

challenges due to the presence of the chlorine atom and the reactive enone pharmacophore.[1]

Improper disposal not only violates environmental regulations (RCRA in the US) but can also

lead to the formation of toxic dioxins if incinerated at insufficient temperatures.[1]

Immediate Hazards:

Biological: Skin/Eye Irritant (Category 2/2A), Respiratory Irritant (STOT SE 3).[1]

Environmental: Toxic to aquatic life with long-lasting effects (Aquatic Chronic 2).[1]

Chemical: Halogenated Organic.[1][2][3] Strict segregation from non-halogenated solvents is

required.
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Property Data Relevance to Disposal

Physical State
Solid (Yellow crystalline

powder)

Requires solid waste stream

unless dissolved.[1]

Solubility
Insoluble in water; Soluble in

DCM, Chloroform, DMSO

Do not attempt to dilute and

flush down drains.

Reactivity
Electrophilic (Michael

Acceptor)

May react with nucleophiles

(thiols, amines) in waste

containers.[1]

Flash Point >110°C (Estimated)

Generally not classified as

Ignitable (D001) unless in

solvent.[1]

Pre-Disposal: Segregation & Packaging
The Golden Rule: Never mix halogenated waste with non-halogenated waste.[1]

Why? Halogenated wastes require high-temperature incineration (>1100°C) with acid gas

scrubbing.[1] Mixing a small amount of 4'-Chloro-2-methylchalcone into a drum of non-

halogenated solvent (e.g., Acetone) reclassifies the entire drum as halogenated,

exponentially increasing disposal costs.[1]

Container Selection
Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass

container.[1]

Liquid Waste: Use amber glass or HDPE bottles. Avoid LDPE for long-term storage of

chlorinated solvent mixtures (e.g., DCM) as leaching may occur.[1]

Labeling (The "Cradle-to-Grave" Chain)
Every container must be tagged before the first gram of waste is added.[1]

Chemical Name: Write out the full name. Do not use abbreviations or chemical structures

alone.
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Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

Constituents: If in solution, list the solvent and the solute (e.g., "Dichloromethane (95%), 4'-
Chloro-2-methylchalcone (5%)").[1]

Disposal Workflows
Scenario A: Solid Waste (Pure Substance or Spill Debris)
Applicable to: Expired reagent, contaminated weighing boats, gloves, and spill cleanup

materials.

Containment: Place the solid material into a clear, sealable plastic bag (double-bagging is

recommended for fine powders to prevent dusting).[1]

Secondary Container: Place the sealed bag into the designated "Hazardous Waste - Solid"

drum or pail.

Tagging: Ensure the waste tag explicitly lists "4'-Chloro-2-methylchalcone" and

"Halogenated Solid."[1]

Scenario B: Liquid Waste (Reaction Mixtures & Mother Liquors)
Applicable to: Filtrates from recrystallization, reaction mixtures.[1]

Characterization: Determine the primary solvent.[1]

If solvent is Halogenated (DCM, Chloroform): Pour into the Halogenated Waste carboy.

If solvent is Non-Halogenated (Ethanol, Ethyl Acetate):[1]STOP. Because the solute (4'-
Chloro-2-methylchalcone) contains chlorine, this mixture must now be treated as

Halogenated Waste.[1] Pour into the Halogenated Waste carboy.

pH Check: Ensure the waste is neutral (pH 6-8). If the reaction involved acids/bases,

neutralize carefully before adding to the waste container to prevent exothermic reactions or

gas evolution.

Decision Logic & Workflow Visualization
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The following diagram outlines the critical decision points for disposing of 4'-Chloro-2-
methylchalcone to ensure compliance and safety.

Waste Generation:
4'-Chloro-2-methylchalcone

Determine Physical State

Liquid / Solution Solid / Debris

Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., EtOH, EtOAc)

Disposal: Halogenated
Solvent Carboy

CRITICAL ACTION:
Reclassify as Halogenated Waste

Contamination

Double Bag in
Clear Polyethylene

Disposal: Hazardous
Waste Solid Pail

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4'-Chloro-2-methylchalcone waste streams. Note

the critical reclassification step for non-halogenated solvents.
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Emergency Procedures (Spill Response)
PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and

N95/P100 respirator if powder is fine.

Isolate: Evacuate the immediate area and mark the spill zone.[1]

Solid Spill:

Do not dry sweep (creates dust).[1][4]

Cover with wet paper towels or use a HEPA vacuum designated for hazardous chemicals.

[1]

Place waste in a bag, tag as "Spill Debris: 4'-Chloro-2-methylchalcone."[1]

Liquid Spill:

Cover with an inert absorbent (Vermiculite or commercial spill pads).[1] Do not use

sawdust (potential flammability with oxidizers, though low risk here, it is bad practice).

Scoop into a wide-mouth jar.

Wash the area with soap and water; collect the rinsate as halogenated waste.[1]

Regulatory Context (US Focus)
While 4'-Chloro-2-methylchalcone is not explicitly listed on the RCRA "P" or "U" lists (unlike

specific pesticides or highly toxic acute poisons), it falls under the "Cradle-to-Grave"

management requirements due to its toxicity and halogen content.[1]

Waste Code: If the waste is purely this chemical, it is often classified as Non-RCRA

Regulated Hazardous Waste in many states, but must be treated as Halogenated Organic.

Mixtures: If mixed with spent solvents (e.g., Acetone, Methanol), the mixture may carry F-

listed codes (e.g., F003) or Characteristic codes (D001 Ignitable).[1] The presence of the

chlorine atom mandates the Halogenated treatment profile regardless of the solvent code.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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